α-Zirconium phosphonates: versatile supports for N-heterocyclic carbenes†

Chemical Communications Pub Date: 2009-01-13 DOI: 10.1039/B821301A

Abstract

α-Zirconium phosphonates derivatised with N-heterocyclic carbenes provide a versatile platform for organocatalysis and metal-catalysed transformations, including the ring-opening polymerisation of cyclic esters, and olefin metathesis and hydroformylations by surface-bound ruthenium, rhodium and iridium complexes.

Graphical abstract: α-Zirconium phosphonates: versatile supports for N-heterocyclic carbenes
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